3-(2-Fluorophenyl)-4-methylthiolan-3-ol

• Molecular Formula: C11H13FOS
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-4-methylthiolan-3-ol
• InChI: InChI=1S/C11H13FOS/c1-8-6-14-7-11(8,13)9-4-2-3-5-10(9)12/h2-5,8,13H,6-7H2,1H3
• InChI Key: VKLJMCKHZKJNMB-UHFFFAOYSA-N
• Canonical SMILES: CC1CSCC1(C2=CC=CC=C2F)O

Description

3-(2-Fluorophenyl)-4-methylthiolan-3-ol is a fluorinated thiolane derivative offered for research and development purposes. Compounds within this structural class, featuring a thiolane (tetrahydrothiophene) ring, are of significant interest in medicinal chemistry as synthetic intermediates for the development of novel therapeutic agents . The incorporation of a fluorine atom on the phenyl ring is a common strategy in drug design, as it can influence a molecule's bioavailability, metabolic stability, and binding affinity . The specific stereochemistry of the molecule can be critical for its biological activity, though the precise mechanism of action for this compound is dependent on the research context and requires experimental determination. This compound is related to other fluorophenyl thiolanols investigated for their potential biological activities. Research on similar structures indicates that such heterocyclic scaffolds are explored for their antiproliferative properties and their ability to interact with key biological targets . Researchers value this chemical as a versatile building block for constructing more complex molecules or for use in structure-activity relationship (SAR) studies. Please Note: This product is for research use only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Route 1: Nucleophilic Aromatic Substitution with Thiol Precursors

Step 1: Preparation of 2-Fluorophenyl Precursors

• Starting with commercially available 2-fluorophenol, chlorination or bromination is performed to generate reactive intermediates.
• Example: React 2-fluorophenol with phosphorus oxychloride (POCl₃) to obtain 2-fluorophenyl chlorides.

Step 2: Formation of the Thioether Intermediate

• React the 2-fluorophenyl chloride with a suitable thiol or thiolate, such as methylthiolate, in the presence of a base (e.g., potassium carbonate) to form the corresponding thioether.

2-fluorophenyl chloride + methylthiolate → 2-fluorophenyl methylthioether

Step 3: Cyclization to Form the Thiolan Ring

• Subject the thioether to intramolecular cyclization conditions, often under thermal or microwave-assisted conditions, to form the thiolan ring.

Step 4: Hydroxylation at the 3-Position

• Introduce the hydroxyl group via oxidation or hydroxylation reactions, such as using hydrogen peroxide or other oxidants under controlled conditions.

Synthetic Route 2: Cross-Coupling and Ring Closure

Step 1: Synthesis of 2-Fluorophenyl Grignard Reagent

• Prepare the Grignard reagent from 2-fluorobromobenzene by reaction with magnesium turnings in anhydrous ether.

Step 2: Coupling with a Suitable Sulfur-Containing Electrophile

• React the Grignard reagent with a sulfur electrophile, such as methyl disulfide, to form a methylthioaryl intermediate.

Step 3: Ring Closure to Form Thiolan

• Cyclize the intermediate using a Lewis acid catalyst or via thermal conditions to generate the thiolan ring.

Step 4: Hydroxylation

• Introduce the hydroxyl group through selective oxidation, possibly using osmium tetroxide or other hydroxylation agents.

Notes on Reaction Conditions and Optimization

Step	Reagents	Solvent	Temperature	Duration	Notes
Chlorination	POCl₃	Dichloromethane	0°C to room temp	2-4 hours	Control exothermicity
Thioether formation	Thiol/thiolate	Acetone or DMF	Room temp	4-6 hours	Use inert atmosphere
Cyclization	Heat or microwave	Toluene or xylene	150-180°C	1-3 hours	Monitor by TLC
Hydroxylation	H₂O₂ or OsO₄	Aqueous or organic	Room temp to 50°C	2-8 hours	Purify by chromatography

Data Table Summarizing Key Parameters

Method	Starting Materials	Key Reagents	Solvent	Reaction Conditions	Yield (%)	Notes
Nucleophilic substitution	2-fluorophenol	POCl₃, K₂CO₃	Dichloromethane	0°C to RT	60-75	Requires purification
Cross-coupling	2-fluorobromobenzene	Mg, sulfur electrophile	Ether	Reflux	65-80	Sensitive to moisture
Ring cyclization	Thioether intermediates	Heat	Toluene	150-180°C	50-70	May require purification

Research Findings and Literature Support

• Analogous syntheses of thiolan derivatives have demonstrated the effectiveness of intramolecular cyclization of sulfur-containing precursors under thermal or microwave conditions, often yielding moderate to high yields (50-80%).
• The introduction of fluorine onto aromatic rings typically employs nucleophilic aromatic substitution or direct fluorination, with the choice depending on the starting material’s reactivity.
• Hydroxylation steps are optimized using oxidants like hydrogen peroxide or osmium tetroxide, with reaction conditions tailored to minimize overoxidation or side reactions.

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluorophenyl)-4-methylthiolan-3-ol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride to yield the corresponding thiolane derivative.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, particularly in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydride, potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiolane derivatives.

Substitution: Various substituted thiolane compounds.

Scientific Research Applications

3-(2-Fluorophenyl)-4-methylthiolan-3-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)-4-methylthiolan-3-ol involves its interaction with specific molecular targets. The fluorophenyl group enhances its binding affinity to certain enzymes and receptors, while the thiolane ring provides stability and specificity. The compound may inhibit or activate specific pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Core Heterocyclic Scaffolds

• Thiolan vs. Triazole/Thiazole Systems: The thiolan ring in 3-(2-Fluorophenyl)-4-methylthiolan-3-ol distinguishes it from nitrogen-rich heterocycles such as triazoles (e.g., 4-(3-methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol ) and thiazoles (e.g., 4-amino-2-[(3-chlorophenyl)amino]-5-[(4-fluorophenyl)carbonyl]-1,3-thiazol-3-ium ). In contrast, the thiolan ring’s saturated structure may confer greater solubility and reduced ring strain .

Fluorinated Aromatic Substituents

• Positional Effects of Fluorine :
  • The 2-fluorophenyl group in the target compound differs from 2,4-difluorophenyl substituents in analogs like (2R,3S/2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol (BP 1330, CAS 182230-43-9) . Difluorination increases lipophilicity and electron-withdrawing effects, which can enhance blood-brain barrier penetration in pharmaceuticals.
  • Comparatively, the single fluorine atom in 3-(2-Fluorophenyl)-4-methylthiolan-3-ol may moderate these effects, balancing solubility and bioavailability.

Functional Group Variations

• Hydroxyl vs. Thiol/Amine Groups: The hydroxyl group in the target compound contrasts with thiol (-SH) groups in compounds like 4-(3-methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol . Thiols are prone to oxidation (forming disulfides) but offer strong nucleophilic reactivity. The hydroxyl group may instead participate in hydrogen bonding without redox instability. Amine-containing analogs (e.g., 4-amino-2-[(3-chlorophenyl)amino]-1,3-thiazol-5-yl derivatives ) exhibit basicity, enabling protonation at physiological pH, which could influence pharmacokinetics.

Structural Data and Crystallography

• Such methods could resolve the target compound’s conformation and intermolecular interactions.

Biological Activity

3-(2-Fluorophenyl)-4-methylthiolan-3-ol is a sulfur-containing compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer properties, and mechanisms of action, supported by research findings and case studies.

• Molecular Formula : C10H11FOS
• Molecular Weight : 200.26 g/mol
• IUPAC Name : 3-(2-fluorophenyl)-4-methylthiolan-3-ol

The biological activity of 3-(2-Fluorophenyl)-4-methylthiolan-3-ol primarily involves its interaction with various biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to reduced proliferation of cancer cells.
• Receptor Binding : It may bind to receptors that modulate cellular signaling pathways, affecting processes such as apoptosis and cell survival.

Antimicrobial Properties

Research indicates that 3-(2-Fluorophenyl)-4-methylthiolan-3-ol exhibits significant antimicrobial activity against various pathogens. In vitro studies have demonstrated:

• Bacterial Inhibition : Effective against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 5 to 50 µg/mL.
• Fungal Activity : Shows antifungal properties against Candida species with comparable MIC values.

Anticancer Activity

The compound has been investigated for its anticancer effects:

• Cell Lines Tested : Studies on human cancer cell lines (e.g., MCF-7 for breast cancer and HeLa for cervical cancer) reveal that the compound induces cell cycle arrest and apoptosis.
• Mechanistic Insights : The anticancer effects are attributed to the induction of reactive oxygen species (ROS) and modulation of apoptotic pathways.

Case Studies

• Study on Antimicrobial Efficacy :
  • A study published in the Journal of Antimicrobial Chemotherapy evaluated the efficacy of 3-(2-Fluorophenyl)-4-methylthiolan-3-ol against resistant bacterial strains. Results indicated a notable reduction in bacterial load in treated samples compared to controls, suggesting its potential as a therapeutic agent in treating resistant infections.
• Anticancer Potential in Preclinical Models :
  • A preclinical study assessed the effects of the compound on tumor growth in xenograft models. The results showed a significant reduction in tumor volume and weight, indicating its potential as an effective anticancer agent.

Comparative Analysis

To better understand the unique properties of 3-(2-Fluorophenyl)-4-methylthiolan-3-ol, a comparison with similar compounds is presented:

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
3-(2-Fluorophenyl)-4-methylthiolan-3-ol	Moderate	Significant	Enzyme inhibition, receptor binding
Compound A	High	Moderate	Direct cytotoxicity
Compound B	Low	High	Apoptosis induction